Cas no 2172438-82-1 (tert-butyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate)

• Product Name: tert-butyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate
• CAS No: 2172438-82-1
• MF: C₁₄H₂₆ClNO₄S
• MW: 339.878542423248
• CID: 6082591
• PubChem ID: 165533695
• Update Time: 2025-05-20

tert-butyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate
• tert-butyl N-(1-{1-[(chlorosulfonyl)methyl]cyclobutyl}-2-methylpropyl)carbamate
• EN300-1577844
• 2172438-82-1

• Inchi： 1S/C14H26ClNO4S/c1-10(2)11(16-12(17)20-13(3,4)5)14(7-6-8-14)9-21(15,18)19/h10-11H,6-9H2,1-5H3,(H,16,17)
• InChI Key： LHEZFJKGHRZADM-UHFFFAOYSA-N
• SMILES： ClS(CC1(C(C(C)C)NC(=O)OC(C)(C)C)CCC1)(=O)=O

Computed Properties

• Exact Mass: 339.1271072g/mol
• Monoisotopic Mass: 339.1271072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate

Introduction to tert-butyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate (CAS No. 2172438-82-1)

The compound tert-butyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate, identified by its CAS number 2172438-82-1, represents a sophisticated molecule with significant potential in the field of pharmaceutical and agrochemical research. This compound belongs to a class of derivatives that exhibit unique structural and functional characteristics, making it a subject of considerable interest among researchers exploring novel synthetic pathways and biological activities.

At the core of this molecule lies a chlorosulfonyl moiety, which is known for its reactivity and ability to participate in various chemical transformations. The presence of this group, combined with the bulky tert-butyl group, contributes to the compound's stability and its potential utility in protecting groups or as an intermediate in more complex synthetic schemes. The cyclobutyl ring introduces a rigid structure, which can influence the molecule's spatial orientation and interactions with biological targets.

The N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate portion of the name suggests a complex alkyl chain that extends from the carbamate nitrogen. This chain not only adds to the molecular weight but also influences solubility, metabolic stability, and pharmacokinetic properties. Such structural features are often engineered to optimize bioavailability and target specificity, critical factors in drug development.

In recent years, there has been growing interest in carbamate-based compounds due to their versatility as pharmacophores. Carbamates are known for their ability to act as transition-state mimics, making them valuable in enzyme inhibition studies. The specific derivative described here, with its combination of cyclobutyl and chlorosulfonyl functionalities, may exhibit novel inhibitory properties against certain enzymes or receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry research. The chlorosulfonyl group is particularly noteworthy, as it can be readily converted into other functional groups through nucleophilic substitution reactions. This reactivity allows researchers to modify the molecule further, tailoring its properties for specific applications. For instance, it could be used to develop prodrugs or to create libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have enabled more precise predictions of a molecule's behavior before it is synthesized in the lab. The structural features of tert-butyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate can be modeled using quantum mechanical methods to understand its interactions with biological targets at an atomic level. This approach has accelerated the discovery process by allowing researchers to prioritize promising candidates based on theoretical data.

The agrochemical industry has also shown interest in novel carbamate derivatives due to their potential as pesticides or plant growth regulators. The rigid structure provided by the cyclobutyl ring can enhance binding affinity to biological targets, while the presence of electron-withdrawing groups like the chlorosulfonyl moiety can improve metabolic stability. Such properties are essential for developing compounds that are effective yet environmentally benign.

In conclusion, tert-butyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate (CAS No. 2172438-82-1) is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chlorosulfonyl group and the bulky tert-butyl substituent, make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new methodologies for drug discovery and crop protection, compounds like this one will undoubtedly play a crucial role in shaping the future of these industries.